(E)-N-(4,6-difluoro-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)-1-methyl-1H-pyrazole-5-carboxamide

• IUPAC Name: N-(4,6-difluoro-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)-2-methylpyrazole-3-carboxamide
• InChI: InChI=1S/C15H10F2N4OS/c1-3-6-21-13-10(17)7-9(16)8-12(13)23-15(21)19-14(22)11-4-5-18-20(11)2/h1,4-5,7-8H,6H2,2H3
• InChI Key: RSUFSLZCTTYVBN-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC=N1)C(=O)N=C2N(C3=C(C=C(C=C3S2)F)F)CC#C
• Molecular Formula: C15H10F2N4OS
• Molecular Weight: 332.3 g/mol

Description

(E)-N-(4,6-difluoro-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)-1-methyl-1H-pyrazole-5-carboxamide is a useful research compound. Its molecular formula is C15H10F2N4OS and its molecular weight is 332.33. The purity is usually 95%.
BenchChem offers high-quality (E)-N-(4,6-difluoro-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)-1-methyl-1H-pyrazole-5-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-N-(4,6-difluoro-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)-1-methyl-1H-pyrazole-5-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

• Novel analogs of benzothiazolyl substituted pyrazol-5-ones have been designed, synthesized, and characterized, showing promising antibacterial activity, especially against Staphylococcus aureus and Bacillus subtilis. These compounds exhibit antibacterial activity at non-cytotoxic concentrations, indicating their potential for therapeutic applications (Palkar et al., 2017).

Biological Activities

• Synthesis of pyrazole derivatives has led to the discovery of compounds with significant antimicrobial and anticancer activities. For instance, novel benzothiazole derivatives were synthesized as potent antitumor agents, highlighting the versatility of these compounds in medical research (Yoshida et al., 2005).
• Another study focused on the synthesis and evaluation of benzamide-based 5-aminopyrazoles and their fused heterocycles, demonstrating remarkable activity against avian influenza virus, showcasing the potential of these compounds in antiviral research (Hebishy et al., 2020).

Therapeutic Potential

• The exploration of novel pyrazolopyrimidines derivatives as anticancer and anti-5-lipoxygenase agents further emphasizes the therapeutic potential of these compounds. This research contributes to our understanding of the mechanisms underlying their biological activities and opens new avenues for the development of therapeutic agents (Rahmouni et al., 2016).